Cas no 1261970-86-8 (3-(3-Fluoro-4-methoxycarbonylphenyl)-5-methoxybenzoic acid)
1261970-86-8 structure
Product Name:3-(3-Fluoro-4-methoxycarbonylphenyl)-5-methoxybenzoic acid
CAS No:1261970-86-8
MF:C16H13FO5
MW:304.269828557968
MDL:MFCD18322140
CID:2766772
PubChem ID:53227970
Update Time:2025-04-21
3-(3-Fluoro-4-methoxycarbonylphenyl)-5-methoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-FLUORO-4-METHOXYCARBONYLPHENYL)-5-METHOXYBENZOIC ACID
- 3-(3-Fluoro-4-methoxycarbonylphenyl)-5-methoxybenzoic acid, 95%
- 3'-Fluoro-5-methoxy-4'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid
- DTXSID50691503
- MFCD18322140
- 1261970-86-8
- 3-(3-Fluoro-4-methoxycarbonylphenyl)-5-methoxybenzoic acid
-
- MDL: MFCD18322140
- Inchi: 1S/C16H13FO5/c1-21-12-6-10(5-11(7-12)15(18)19)9-3-4-13(14(17)8-9)16(20)22-2/h3-8H,1-2H3,(H,18,19)
- InChI Key: KWBIBUAJZYLVOQ-UHFFFAOYSA-N
- SMILES: FC1=C(C(=O)OC)C=CC(=C1)C1C=C(C=C(C(=O)O)C=1)OC
Computed Properties
- Exact Mass: 304.07470167Da
- Monoisotopic Mass: 304.07470167Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 413
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 72.8Ų
3-(3-Fluoro-4-methoxycarbonylphenyl)-5-methoxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB329415-5 g |
3-(3-Fluoro-4-methoxycarbonylphenyl)-5-methoxybenzoic acid, 95%; . |
1261970-86-8 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB329415-5g |
3-(3-Fluoro-4-methoxycarbonylphenyl)-5-methoxybenzoic acid, 95%; . |
1261970-86-8 | 95% | 5g |
€1159.00 | 2024-06-12 |
3-(3-Fluoro-4-methoxycarbonylphenyl)-5-methoxybenzoic acid Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
1261970-86-8 (3-(3-Fluoro-4-methoxycarbonylphenyl)-5-methoxybenzoic acid) Related Products
- 1261981-29-6(4-(3-Benzyloxyphenyl)-2-fluorobenzoic acid)
- 1261900-20-2(3-(3-Fluoro-4-methoxycarbonylphenyl)phenol)
- 1261934-06-8(4-(3-Ethoxyphenyl)-2-fluorobenzoic acid)
- 1261949-43-2(5-(3-Fluoro-4-methoxycarbonylphenyl)-2-methoxyphenol)
- 110262-61-8(Benzoic acid, pentafluoro-, [1,1'-biphenyl]-3-yl ester)
- 1261933-96-3(2-(3-fluoro-4-methoxycarbonylphenyl)-5-methoxybenzoic Acid)
- 1261954-82-8(4-(3-Fluoro-4-methoxycarbonylphenyl)-2-methoxyphenol)
- 1261913-07-8(4-(4-Benzyloxyphenyl)-2-fluorobenzoic acid)
- 1261955-98-9(5-(3-Benzyloxyphenyl)-2-fluorobenzoic acid)
- 1365272-01-0(Methyl 2-fluoro-4-(3-fluoro-5-methoxyphenyl)benzoate)
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